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The Temporal Key Integrity Protocol (TKIP) was developed as a critical interim solution to

address the significant security flaws of the original Wi-Fi security protocol, Wired Equivalent

Privacy (WEP).[1][2] Ratified as part of the IEEE 802.11i standard in 2004, TKIP was designed

to be implemented on legacy hardware that supported WEP, thereby providing a much-needed

security enhancement without requiring immediate hardware replacement.[3][4] Although it has

since been deprecated and is no longer considered secure, its role was pivotal in the transition

towards more robust wireless security.[1]

The Need for a WEP Successor
WEP's cryptographic vulnerabilities, such as its use of a static key and a small initialization

vector (IV), made it susceptible to various attacks that could compromise the confidentiality and

integrity of wireless communications.[5] As these flaws became widely known, the need for a

more secure protocol that could be quickly deployed became urgent. TKIP was engineered by

the IEEE 802.11i task group and the Wi-Fi Alliance to fill this gap, forming the core of the Wi-Fi

Protected Access (WPA) certification.[1][2]

Technical Enhancements over WEP
TKIP introduced several crucial security improvements over WEP while still utilizing the

underlying RC4 stream cipher to maintain compatibility with older hardware.[2][6]

Key Improvements:
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Per-Packet Key Mixing: Unlike WEP, which concatenated a static key with a repeating IV,

TKIP implemented a key mixing function.[1] This function combines a 128-bit temporal key

with the transmitter's MAC address and a 48-bit IV (also known as the TKIP Sequence

Counter or TSC) to generate a unique RC4 encryption key for each data packet.[6][7] This

defeated the key recovery attacks that plagued WEP.[1]

Message Integrity Check (MIC): To combat the packet forgery and alteration attacks possible

against WEP's weak CRC-32 checksum, TKIP introduced a 64-bit MIC named "Michael".[2]

[6] The Michael algorithm calculates a checksum over the frame, providing significantly

stronger integrity protection.[2]

Sequence Counter (TSC): TKIP incorporates a sequence counter to protect against replay

attacks.[4][7] Packets arriving out of order are discarded by the access point, preventing

attackers from retransmitting captured frames.[2]

Rekeying Mechanism: TKIP includes a mechanism to periodically refresh the keys, ensuring

that an attacker has a limited amount of data encrypted with any single key to analyze.[2]

Table 1: Comparison of WLAN Security Protocols
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Feature
Wired Equivalent
Privacy (WEP)

Temporal Key
Integrity Protocol
(TKIP)

Counter Mode with
CBC-MAC Protocol
(CCMP)

Primary Standard IEEE 802.11 (Original) IEEE 802.11i (WPA) IEEE 802.11i (WPA2)

Encryption Cipher RC4 RC4 AES

Key Size 40 or 104 bits (static)
128 bits (temporal

key)
128 bits

Data Integrity
32-bit CRC-32

(Insecure)
64-bit Michael MIC CBC-MAC (Strong)

Replay Protection None
Yes (48-bit Sequence

Counter)

Yes (48-bit Packet

Number)

Key Management Static, manual
Dynamic, per-packet

key mixing

Dynamic, robust key

hierarchy

Security Status Broken, Insecure
Deprecated,

Vulnerable[1]

Secure (Mandatory for

WPA2)[8]

The Logical Structure of IEEE 802.11i
The IEEE 802.11i standard defines a Robust Security Network (RSN) that can operate in two

main modes: TKIP for transitional security on older devices and the more secure Counter Mode

with CBC-MAC Protocol (CCMP) for newer hardware.[3][9] This dual-protocol approach was

essential for a smooth industry-wide migration to stronger security.
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MSDU (Plaintext Data) Dest. Addr Source Addr

Calculate Michael MIC

Fragmentation (Optional)

Michael MIC (8 bytes)

Per-Packet Key Mixing RC4 Encryption IV/TSC Encrypted Data + MIC ICV
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

